Tert-butyl 3-(benzyloxycarbonylaminomethyl)-4-hydroxy-piperidine-1-carboxylate

• Molecular Formula: C19H28N2O5
• Molecular Weight: 364.4 g/mol
• IUPAC Name: tert-butyl 4-hydroxy-3-(phenylmethoxycarbonylaminomethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C19H28N2O5/c1-19(2,3)26-18(24)21-10-9-16(22)15(12-21)11-20-17(23)25-13-14-7-5-4-6-8-14/h4-8,15-16,22H,9-13H2,1-3H3,(H,20,23)
• InChI Key: ZNWZJVOLYHQMNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)CNC(=O)OCC2=CC=CC=C2)O

Description

Tert-butyl 3-(benzyloxycarbonylaminomethyl)-4-hydroxy-piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H28N2O5 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,1-Dimethylethyl 4-hydroxy-3-[({[(phenylmethyl)oxy]carbonyl}amino)methyl]-1-piperidinecarboxylate was resolved via supercritical fluid chromatography (SFC) using a Chiralpak AD-H 30×250 mm column (20% Isopropanol in CO2; 70 ml/min; 30 deg C.; uv 220 nm) to obtain the E1 (first eluting isomer: 98% ee) and E2 (second eluting isomer; 94% ee) enantiomers presumed 1,1-dimethylethyl (3S,4R)-4-hydroxy-3-[({[(phenylmethyl)oxy]carbonyl}amino)methyl]-1-piperidinecarboxylate (E2) and presumed 1,1-dimethylethyl (3R,4S)-4-hydroxy-3-[({[(phenylmethyl)oxy]carbonyl}amino)methyl]-1-piperidinecarboxylate (E1) as white solids.